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Compound of Interest

Compound Name: Diethylaluminium cyanide

Cat. No.: B1591682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylaluminium cyanide, often referred to as Nagata's reagent, is an organoaluminium

compound with the chemical formula ((C₂H₅)₂AlCN)n.[1] This colorless compound, typically

handled as a solution in an organic solvent like toluene, is a crucial reagent in organic

synthesis.[1][2] Its primary and most notable application is in the hydrocyanation of α,β-

unsaturated ketones, a reaction that facilitates the formation of alkylnitriles.[1][2] These nitriles

are valuable precursors for a wide range of organic compounds, including amines, amides,

carboxylic acids, and esters, which are significant in the development of pharmaceuticals and

agrochemicals.[1][2]

First reported in 1962 by Wataru Nagata and his colleagues, this reagent was developed to

improve upon existing hydrocyanation methods that used alkali cyanides, which often resulted

in poor yields and lacked stereocontrol.[2] Diethylaluminium cyanide offers a balance of

reactivity and selectivity, making it a powerful tool for targeted organic synthesis.[2]

Core Properties of Diethylaluminium Cyanide
The fundamental chemical and physical properties of Diethylaluminium cyanide are

summarized in the table below for easy reference.
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Property Value

CAS Number 5804-85-3[1][2][3][4][5]

Molecular Formula C₅H₁₀AlN[2][3]

Molecular Weight 111.12 g/mol [2][5]

IUPAC Name diethylalumanylformonitrile[1][2]

Appearance Colorless to pale yellow syrup or liquid[1][6]

Density 0.864 g/mL at 25 °C[1][5]

Boiling Point 162 °C at 0.02 mmHg[1]

Flash Point 7 °C (45 °F) - closed cup[1]

Solubility

Soluble in toluene, benzene, hexane, and

isopropyl ether.[1][6] Reacts violently with water.

[1][2]

Synthesis and Structure
Diethylaluminium cyanide is synthesized through the reaction of triethylaluminium with a

slight excess of hydrogen cyanide.[1][2] This reaction is typically performed at low

temperatures to control the exothermic reaction and minimize decomposition.[2]
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Structurally, Diethylaluminium cyanide exists as oligomeric species, primarily as cyclic

trimers or tetramers, in both solution and solid states.[2] This aggregation occurs through

bridging cyanide ligands, where the nitrogen atom of the cyanide group coordinates to an

adjacent aluminium center, forming Al-CN-Al linkages.[2]

Reactivity and Applications in Organic Synthesis
The primary utility of Diethylaluminium cyanide lies in its role as a potent reagent for the

hydrocyanation of various substrates, most notably α,β-unsaturated ketones, to produce

nitriles.[2] The Lewis acidic nature of the aluminium center plays a crucial role in this

transformation. The reaction is also influenced by the basicity of the solvent used.[1]

Experimental Protocols
Synthesis of Diethylaluminium Cyanide
The following protocol is a representative procedure for the synthesis of Diethylaluminium
cyanide.
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Caution: This procedure involves highly toxic and pyrophoric materials and should only be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.

Apparatus Setup: A 500-mL, round-bottomed flask is fitted with a vacuum take-off and

connected to a nitrogen source.[6]

Inert Atmosphere: The system is alternately evacuated and filled with nitrogen four times to

ensure an inert atmosphere.[6]

Addition of Triethylaluminium: Approximately 55 mL (0.40 mole) of triethylaluminium is

transferred to the reaction flask under a nitrogen atmosphere. The flask is then weighed to

determine the exact amount.[6]

Solvent Addition: The triethylaluminium is dissolved in 150 mL of anhydrous benzene (or

toluene), added via a pressure-equalizing dropping funnel.[6]

Preparation of Hydrogen Cyanide Solution: A solution of 11.9 g (0.441 mole) of hydrogen

cyanide in 100 mL of anhydrous benzene is prepared and charged into the dropping funnel.

[6]

Reaction: The hydrogen cyanide solution is added dropwise to the stirred and cooled

triethylaluminium solution over approximately 2 hours. The evolution of ethane gas will be

observed.[6]

Completion and Use: The reaction is complete when the evolution of ethane slows

significantly. The resulting solution of Diethylaluminium cyanide can be used for most

hydrocyanation reactions without further purification.[6]

Hydrocyanation of an α,β-Unsaturated Ketone
The following is a general workflow for the hydrocyanation of an α,β-unsaturated ketone using

Diethylaluminium cyanide.
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Safety and Handling
Diethylaluminium cyanide is a highly toxic and flammable compound that reacts violently with

water.[2] It is crucial to handle this reagent with extreme caution in a controlled environment.

Hazard Information Details

GHS Pictograms
GHS06 (Toxic), GHS09 (Environmental Hazard)

[1]

Signal Word Danger[1]

Hazard Statements

H300: Fatal if swallowed.[7] H310: Fatal in

contact with skin.[2] H330: Fatal if inhaled.[2][7]

H400: Very toxic to aquatic life.[2][7] H225:

Highly flammable liquid and vapor.[7] EUH032:

Contact with acids liberates very toxic gas.[7]

Precautionary Statements

P210: Keep away from heat/sparks/open

flames/hot surfaces. — No smoking.[7] P260:

Do not breathe

dust/fume/gas/mist/vapors/spray.[7] P262: Do

not get in eyes, on skin, or on clothing.[1] P273:

Avoid release to the environment.[1][7] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[1][7] P284: Wear

respiratory protection.[1][7]

Handling and Storage:

Work should be conducted in a well-ventilated fume hood.[2]

Handle and store under an inert gas, such as nitrogen.[8]

Keep containers tightly closed in a cool, dry, and well-ventilated area.[8]

Store away from water, acids, and strong oxidizing agents.[8]

Use spark-proof tools and explosion-proof equipment.[8]
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Personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is

mandatory.[2] In some cases, a full-face respirator may be necessary.[8]

Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Conclusion
Diethylaluminium cyanide is a highly effective and selective reagent for the hydrocyanation of

α,β-unsaturated ketones and other substrates. Its discovery was a significant advancement in

synthetic organic chemistry, providing a reliable method for the formation of nitriles. While its

toxicity and reactivity demand careful handling, its utility in the synthesis of complex organic

molecules, particularly in the context of drug discovery and development, is well-established.

Researchers and scientists utilizing this reagent must adhere to strict safety protocols to ensure

its safe and effective application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethylaluminium Cyanide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591682#diethylaluminium-cyanide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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